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Compound of Interest |

Compound Name: 5-(3-Methylphenyl)indoline
CAS No.: 893739-02-1
Cat. No.: B3164852

Get Quote

. J

A Senior Application Scientist's Procedural Guide for Researchers, Scientists, and Drug
Development Professionals

As scientific endeavors venture into the synthesis and application of novel chemical entities, a
thorough understanding of their safe handling is paramount. This guide provides essential,
immediate safety and logistical information for the operational use and disposal of 5-(3-
Methylphenyl)indoline. While a specific Safety Data Sheet (SDS) for this compound is not
readily available, this document synthesizes data from structurally analogous indoline and
indole derivatives to establish a robust safety protocol. The aniline moiety within the indoline
structure is a known structural alert, potentially leading to bioactivation and adverse in vivo
outcomes, necessitating a cautious approach.[1]

Hazard Assessment and Triage

Based on the toxicological profiles of related indoline and indole compounds, 5-(3-
Methylphenyl)indoline should be handled as a substance with the following potential hazards
until empirical data proves otherwise:
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o Combustible Liquid: Indoline and its derivatives are often classified as combustible liquids,
meaning they have a flashpoint that requires precautions against ignition sources.[2][3][4]

e Acute Toxicity (Oral): May be harmful if swallowed.[2][4][5]

o Skin and Eye Irritation/Corrosion: Direct contact may cause skin irritation and serious eye
irritation or damage.[2][3][4][5][6] Some related compounds are noted to cause severe skin
burns.[6]

e Respiratory Irritation: Inhalation of vapors or aerosols may lead to respiratory tract irritation.

[21(31[5][6]L7]

e Unknown Toxicological Properties: As this is a specific derivative, its full toxicological profile
has likely not been investigated. Therefore, it is prudent to assume it may have other
adverse health effects.[3][8]

GHS Classification

Potential Hazard . Primary Routes of Exposure
(Anticipated)

Flammability Flammable/Combustible Liquid  N/A

Acute Toxicity Harmful if swallowed Ingestion, Skin Contact[5]

Skin Corrosion/Irritation Causes skin irritation Skin Contact[2][3][4][5]

o Causes serious eye
Eye Damage/Irritation S Eye Contact[2][3][4][5][6]
irritation/damage

Respiratory Irritation May cause respiratory irritation  Inhalation[2][3][5][6][7]

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive PPE strategy is hon-negotiable when handling 5-(3-Methylphenyl)indoline.
The selection of appropriate PPE is based on minimizing all potential routes of exposure.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.chemicalbook.com/msds/indoline.htm
https://www.fishersci.com/store/msds?partNumber=AC140160250&productDescription=2%2C3%2C3-TRIMETHYLINDOLENIN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://www.chemicalbook.com/msds/indoline.htm
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://www.chemicalbook.com/msds/indoline.htm
https://www.fishersci.com/store/msds?partNumber=AC140160250&productDescription=2%2C3%2C3-TRIMETHYLINDOLENIN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://digitalassets.avantorsciences.com/adaptivemedia/rendition?id=fb04e165facfc6882b10be7fa899fffe735b0c08&vid=fb04e165facfc6882b10be7fa899fffe735b0c08&prid=original&clid=SAPDAM
https://digitalassets.avantorsciences.com/adaptivemedia/rendition?id=fb04e165facfc6882b10be7fa899fffe735b0c08&vid=fb04e165facfc6882b10be7fa899fffe735b0c08&prid=original&clid=SAPDAM
https://www.chemicalbook.com/msds/indoline.htm
https://www.fishersci.com/store/msds?partNumber=AC140160250&productDescription=2%2C3%2C3-TRIMETHYLINDOLENIN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://digitalassets.avantorsciences.com/adaptivemedia/rendition?id=fb04e165facfc6882b10be7fa899fffe735b0c08&vid=fb04e165facfc6882b10be7fa899fffe735b0c08&prid=original&clid=SAPDAM
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://www.fishersci.com/store/msds?partNumber=AC140160250&productDescription=2%2C3%2C3-TRIMETHYLINDOLENIN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/21-205.pdf
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://www.chemicalbook.com/msds/indoline.htm
https://www.fishersci.com/store/msds?partNumber=AC140160250&productDescription=2%2C3%2C3-TRIMETHYLINDOLENIN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://www.chemicalbook.com/msds/indoline.htm
https://www.fishersci.com/store/msds?partNumber=AC140160250&productDescription=2%2C3%2C3-TRIMETHYLINDOLENIN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://digitalassets.avantorsciences.com/adaptivemedia/rendition?id=fb04e165facfc6882b10be7fa899fffe735b0c08&vid=fb04e165facfc6882b10be7fa899fffe735b0c08&prid=original&clid=SAPDAM
https://www.chemicalbook.com/msds/indoline.htm
https://www.fishersci.com/store/msds?partNumber=AC140160250&productDescription=2%2C3%2C3-TRIMETHYLINDOLENIN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://digitalassets.avantorsciences.com/adaptivemedia/rendition?id=fb04e165facfc6882b10be7fa899fffe735b0c08&vid=fb04e165facfc6882b10be7fa899fffe735b0c08&prid=original&clid=SAPDAM
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://www.benchchem.com/product/b3164852/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-5-3-methylphenyl-indoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3164852?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale and Best Practices

Eye and Face Protection

Chemical safety goggles and a
face shield.[6][9][10][11]

To protect against splashes
and vapors that can cause
serious eye damage. A face
shield offers a broader range
of protection for the entire

face.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[6][8][9][12][13]

To prevent skin contact.
Gloves must be inspected for
any signs of degradation or
puncture before each use. Use
proper glove removal
technique to avoid
contaminating your skin.[8]
Dispose of contaminated

gloves immediately.[8]

Body Protection

A protective work clothing,
such as a lab coat or a
chemical-resistant suit.[6][8][9]
[12][13]

To shield the body from
accidental spills and splashes.
Ensure sleeves are draped
over gloves to prevent
chemicals from running into
them.[13]

Respiratory Protection

Use in a well-ventilated area or
with a chemical fume hood.[6]
[10][11] In case of insufficient
ventilation, a NIOSH/MSHA-
approved respirator is

recommended.[6][12]

To avoid inhalation of
potentially irritating vapors.
The necessity of a respirator
should be determined by a
formal risk assessment of the

specific procedure.

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical to ensuring a safe experimental

environment.
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Preparation and Engineering Controls

o Designated Work Area: Conduct all manipulations of 5-(3-Methylphenyl)indoline within a
certified chemical fume hood to minimize inhalation exposure.[6][11]

 Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[8][11][14]

o Pre-Experiment Checklist: Assemble all necessary glassware, reagents, and waste
containers before commencing work to minimize movement and the potential for spills.

Handling and Experimental Procedure

e Donning PPE: Put on all required PPE as detailed in the table above before handling the
chemical.

o Weighing and Transfer: If working with a solid form, weigh it out within the fume hood or a
ventilated balance enclosure to control dust. When transferring the substance, do so
carefully to avoid generating dust or splashes.

¢ Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to
prevent splashing.

¢ Heating Precautions: If heating is required, be mindful of the compound's combustible
nature. Keep away from open flames and other ignition sources.[3][4][6] Use controlled
heating methods such as a heating mantle or an oil bath.

Post-Handling Decontamination

o Work Area Decontamination: Wipe down all surfaces that may have come into contact with
the chemical using an appropriate solvent.

» Hand Washing: Wash hands thoroughly with soap and water after handling is complete and
before leaving the laboratory.[6][12][15]

» Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. A common
practice is to remove gloves first, followed by the lab coat, and then eye and face protection.
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Emergency Procedures: Immediate and Decisive
Action

In the event of an accidental exposure, the following steps should be taken immediately:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[3][12]

» Skin Contact: Immediately remove all contaminated clothing.[6][16] Wash the affected skin
area with plenty of soap and water for at least 15-20 minutes.[3][4][12][16] Seek medical
attention if irritation persists.[4][12]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids.[2][3][4][7][12] Remove contact
lenses if present and easy to do.[2][3][4][7][12] Seek immediate medical attention.[4][12]

¢ Ingestion: Do NOT induce vomiting.[2][4] Rinse the mouth with water. Seek immediate
medical attention.[2][3][4][12]

Disposal Plan: Environmental Responsibility and
Regulatory Compliance

Proper disposal of 5-(3-Methylphenyl)indoline and its associated waste is a critical final step
in the chemical's lifecycle.

e Waste Segregation: Do not dispose of this chemical with solid waste or down the drain.[6]
[14] Collect all waste containing 5-(3-Methylphenyl)indoline in a dedicated, properly
labeled, and sealed hazardous waste container.[17]

o Spill Management: In the event of a spill, absorb the material with an inert, non-combustible
absorbent such as sand or diatomaceous earth.[4][6][12] Collect the absorbed material into a
suitable container for disposal.[4][12]

» Contaminated Materials: Any materials used for cleanup, as well as contaminated PPE,
should be placed in the designated hazardous waste container.[17]
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o Final Disposal: All waste must be disposed of in accordance with federal (40 CFR 261.3),
state, and local regulations.[6] This typically involves arranging for pickup by a licensed
hazardous waste disposal service.[17]

Visual Workflow for Safe Handling and Disposal
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Workflow for the Safe Handling and Disposal of 5-(3-Methylphenyl)indoline
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Caption: Workflow for the safe handling and disposal of 5-(3-Methylphenyl)indoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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